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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data and analysis of
Prodigiosin, a tripyrrole red pigment with significant therapeutic potential. This document
summarizes key quantitative data, details experimental protocols for spectroscopic analysis,
and visualizes associated signaling pathways to support further research and development.

Spectroscopic Data of Prodigiosin

The following tables summarize the key spectroscopic data for Prodigiosin, providing a
reference for its identification and characterization.

ble 1: UV-Visibl

Solvent/Condition Amax (nm) Reference(s)
Methanol 530 - 536 [1112]

Acidic (Ethanol/Methanol) 535 - 540 [31141[5]
Alkaline (Ethanol/Methanol) 462 - 470 [4]16]
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Table 2: Mass Spectrometry Data

Mass-to-Charge

lonization Method . Interpretation Reference(s)
Ratio (m/z)
GCIMS 323 [M]+ [1][4]
ESI-MS 324.2,324.3 [M+H]+ [2][6]
Loss of CH3, C2H5,
ESI-MS/MS
309.2, 294.2, 266.1 and further [2]
Fragments

fragmentation

Table 3: *H NMR Spectroscopy Data (400 MHz, CDClz)

Chemical Shift (8)

Multiplicity Assignment Reference(s)
Ppm
0.86 t CHs (pentyl) [7]
1.21-1.31 m (CHz)s (pentyl) [7]
2.01 s CHs (on pyrrole ring) [7]
CHz (attached to
2.32 t [7]
pyrrole)
3.67 s OCHs [7]
5.34 s =CH (bridge) [7]
6.34-7.105 m Ar-H [7]

Table 4: *C NMR Spectroscopy Data (101 MHz, CDCIs3)
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Chemical Shift (8) ppm Carbon Type Reference(s)
14.1 CHs [8]

22.6 CH: 8]

25.4 CH: [8]

31.4 CH: [6]

31.8 CH2 [8]

58.7 OCHs [8]

95.0 - 170.0 sp? Férbons (aromatic and e

olefinic)

Table 5: Infrared (IR) Spectroscopy Data

Functional Group

Wavenumber (cm~?) . Reference(s)
Assignment

3600-3300 (broad) N-H stretch [9]

2955 Aromatic C-H stretch [4]

Asymmetrical and symmetrical
2916, 2852 _ [9]
stretching of methylene groups

1652 N-H bend [9]

C=0 stretch (aldehyde) or N-H
1634 ] ] ] [4]
primary amines or pyrrole ring

1548, 1463 N-H bend (secondary amines) [4]
1445 Methyl groups 9]
1378-1379 C-O group [419]
1293, 718 C=C double bond [9]
1048 C-N stretch [4]
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Experimental Protocols

Detailed methodologies for the spectroscopic analysis of Prodigiosin are outlined below.
These protocols are synthesized from various cited research articles.

Prodigiosin Extraction and Purification

A common procedure for the extraction and purification of Prodigiosin from bacterial cultures
(e.g., Serratia marcescens) involves the following steps:

o Cell Harvesting: Bacterial cultures are centrifuged to pellet the cells containing the
intracellular pigment.

o Solvent Extraction: The cell pellet is resuspended in an organic solvent such as methanol or
ethanol and vortexed vigorously.[10] The mixture is then centrifuged to separate the pigment-
containing supernatant from the cell debris.

 Purification: The crude extract can be further purified using chromatographic techniques.

o Thin-Layer Chromatography (TLC): The extract is spotted on a silica gel plate and
developed using a solvent system such as chloroform:methanol (9:1, v/v).[2] The red-
pigmented band corresponding to Prodigiosin is then scraped and eluted.

o Column Chromatography: For larger scale purification, the extract is loaded onto a silica
gel column and eluted with an appropriate solvent system.[2]

UV-Visible Spectroscopy

o Sample Preparation: A purified sample of Prodigiosin is dissolved in a suitable solvent (e.g.,
methanol, ethanol).

 Instrumentation: A UV-Vis spectrophotometer is used.

» Blanking: The spectrophotometer is blanked using the same solvent in which the sample is
dissolved.

» Data Acquisition: The absorbance spectrum is recorded over a wavelength range, typically
from 200 to 800 nm.[5] The wavelength of maximum absorbance (Amax) is then determined.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: A dried, purified sample of Prodigiosin (typically 1-5 mg) is dissolved in
a deuterated solvent (e.g., CDCIs) in an NMR tube.[1][6]

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

» Data Acquisition: Both *H and *3C NMR spectra are acquired. Standard pulse programs are
used. For *H NMR, parameters such as the number of scans, relaxation delay, and spectral
width are optimized. For 13C NMR, a proton-decoupled spectrum is typically acquired.

Mass Spectrometry (MS)

o Sample Introduction: The purified Prodigiosin sample, dissolved in a suitable solvent like
methanol, is introduced into the mass spectrometer.[2][11] Common techniques include Gas
Chromatography-Mass Spectrometry (GC-MS) or liquid injection for Electrospray lonization
(ESI-MS).

e Instrumentation: A mass spectrometer (e.g., quadrupole, time-of-flight) is used.

 lonization: An appropriate ionization method is selected. ESI is a soft ionization technique
suitable for determining the molecular ion, while GC-MS often involves electron impact (El)
ionization, which can lead to fragmentation.

» Data Acquisition: The mass spectrum is recorded, showing the mass-to-charge ratio (m/z) of
the parent ion and any fragment ions. For tandem MS (MS/MS), the parent ion is isolated
and fragmented to provide further structural information.[2]

Infrared (IR) Spectroscopy

o Sample Preparation: A small amount of the purified, dried Prodigiosin is mixed with KBr
powder and pressed into a pellet.[6] Alternatively, a thin film can be cast onto a salt plate.

 Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

o Data Acquisition: The IR spectrum is recorded, typically in the range of 4000-400 cm~1.[2]
The resulting spectrum shows absorption bands corresponding to the various functional
groups present in the molecule.
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Signaling Pathways and Mechanisms of Action

Prodigiosin exerts its biological effects, particularly its anticancer activity, through the
modulation of several key signaling pathways. The following diagrams illustrate these
mechanisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Extraction of the Anticancer and Antimicrobial Agent, Prodigiosin, from Vibrio gazogenes
PB1 and Its Identification by 1D and 2D NMR - PMC [pmc.ncbi.nlm.nih.gov]

e 2. depts.ttu.edu [depts.ttu.edu]
¢ 3. mdpi.com [mdpi.com]

¢ 4. Research Project: Pigments in Plants (UV-vis version) — IU East Experimental Chemistry
Laboratory Manual [iu.pressbooks.pub]

¢ 5. Isolation, Identification, and Antibacterial Properties of Prodigiosin, a Bioactive Product
Produced by a New Serratia marcescens JSSCPM1 Strain: Exploring the Biosynthetic Gene
Clusters of Serratia Species for Biological Applications - PMC [pmc.ncbi.nim.nih.gov]

e 6. japsonline.com [japsonline.com]

e 7. webserver.umbr.cas.cz [webserver.umbr.cas.cz]
e 8. home.phys.ntnu.no [home.phys.ntnu.noj

e 9. academicjournals.org [academicjournals.org]

e 10. sbfisica.org.br [sbfisica.org.br]

e 11. auremn.org [auremn.org]

¢ To cite this document: BenchChem. [Spectroscopic Analysis of Prodigiosin: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15542268/docs#spectroscopic-analysis-of-
prodigiosin-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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